4-(Benzyloxy)-1-bromo-2-methoxybenzene
Overview
Description
4-(Benzyloxy)-1-bromo-2-methoxybenzene, commonly abbreviated as 4-BBrMOB, is an organic compound composed of a benzene ring with a bromo-substituted methoxy group attached to the fourth carbon. It is an important intermediate in the production of a variety of compounds, including pharmaceuticals, dyes, and other industrial chemicals. This compound has been studied extensively for its synthesis methods, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
Organic Synthesis
“4-(Benzyloxy)-1-bromo-2-methoxybenzene” is used in organic synthesis . It is a part of the Thermo Scientific Chemicals product portfolio and is used in various chemical reactions .
Synthesis of Chalcones Derivatives
This compound is used in the synthesis of chalcones derivatives . Chalcones derivatives have wide applications in pharmaceutical and medicinal chemistry . They are synthesized by coupling with aromatic substituted aldehyde .
Antimicrobial Activity
The synthesized chalcones derivatives from “4-(Benzyloxy)-1-bromo-2-methoxybenzene” have been screened for antimicrobial activity . This makes it a valuable compound in the development of new antimicrobial agents .
Drug Development
“®-2-(4-(Benzyloxy)-3-nitrophenyl)oxirane”, a compound related to “4-(Benzyloxy)-1-bromo-2-methoxybenzene”, has been used in drug development. It has been found to be a useful chiral building block in the synthesis of biologically active compounds, such as natural products and pharmaceuticals.
Synthesis of Hetaryl-Azophenol Dyes
“4-Benzyloxyphenol”, a compound related to “4-(Benzyloxy)-1-bromo-2-methoxybenzene”, is used in the preparation of hetaryl-azophenol dyes via heterocyclic amines in nitrosyl sulphuric acid .
Polyester Fiber Dyeing and Rubber Industry
“4-Benzyloxyphenol” is also used for polyester fiber dyeing and in the rubber industry . This shows the versatility of “4-(Benzyloxy)-1-bromo-2-methoxybenzene” and its related compounds in various industrial applications .
properties
IUPAC Name |
1-bromo-2-methoxy-4-phenylmethoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13BrO2/c1-16-14-9-12(7-8-13(14)15)17-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XNIVMZIZMUITKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)OCC2=CC=CC=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13BrO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70514402 |
Source
|
| Record name | 4-(Benzyloxy)-1-bromo-2-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70514402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
293.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Benzyloxy)-1-bromo-2-methoxybenzene | |
CAS RN |
171768-67-5 |
Source
|
| Record name | 4-(Benzyloxy)-1-bromo-2-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70514402 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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